2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride

• IUPAC Name: 2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine;hydrochloride
• InChI: InChI=1S/C11H14N2.ClH/c1-2-6-10(7-3-1)11-12-8-4-5-9-13-11;/h1-3,6-7H,4-5,8-9H2,(H,12,13);1H
• InChI Key: VFYWGQASAAZUBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN=C(NC1)C2=CC=CC=C2.Cl
• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.70 g/mol

Description

2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride is a heterocyclic organic compound that has been widely used in scientific research due to its unique chemical properties. This compound is an important building block for the synthesis of various biologically active molecules and has been extensively studied for its potential applications in the fields of medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride is not fully understood. However, it is believed to act as a GABA receptor agonist, which results in the inhibition of neurotransmitter release and the suppression of neuronal excitability. This compound has also been found to modulate the activity of voltage-gated ion channels, which may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the activity of GABAergic neurons, which results in the suppression of neuronal excitability. This compound has also been found to modulate the activity of voltage-gated ion channels, which may contribute to its anticonvulsant and anxiolytic effects. Additionally, it has been found to exhibit sedative effects, which may be useful in the treatment of sleep disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride in lab experiments is its wide range of biological activities. This compound has been found to exhibit anticonvulsant, anxiolytic, and sedative effects, making it a useful tool for studying the mechanisms underlying these biological processes. However, one of the major limitations of using this compound is its potential toxicity and side effects. Careful consideration must be taken when using this compound in lab experiments to ensure that the appropriate safety measures are in place.

Future Directions

There are several future directions for the study of 2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride. One potential direction is the development of new synthetic methods for the production of this compound, which may lead to the discovery of new analogs with improved biological activities. Another potential direction is the study of the molecular mechanisms underlying the biological effects of this compound, which may lead to the development of new therapeutic agents for the treatment of various neurological disorders. Additionally, the study of the pharmacokinetics and pharmacodynamics of this compound may lead to the development of new drug delivery systems for the targeted delivery of therapeutic agents to specific regions of the brain.

Synthesis Methods

The synthesis of 2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride can be achieved through several methods, including the reduction of imines, the cyclization of β-amino ketones, and the condensation of ketones with primary amines. One of the most commonly used methods for the synthesis of this compound is the reduction of imines using sodium borohydride or lithium aluminum hydride as reducing agents.

Scientific Research Applications

2-phenyl-4,5,6,7-tetrahydro-1H-1,3-diazepine hydrochloride has been extensively used in scientific research as a building block for the synthesis of various biologically active molecules. It has been studied for its potential applications in the fields of medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and sedative effects.